Cas no 888461-42-5 (3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• CAS No: 888461-42-5
• MF: C₃₁H₂₃F₃N₂O₄
• MW: 544.520538568497
• CID: 6296690
• PubChem ID: 43936458
• Update Time: 2025-08-05

3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• AKOS024617157
• 3-(3,3-diphenylpropanamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide
• F1883-0577
• 3-(3,3-diphenylpropanamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide
• 888461-42-5
• 3-(3,3-diphenylpropanoylamino)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C31H23F3N2O4/c32-31(33,34)40-23-17-15-22(16-18-23)35-30(38)29-28(24-13-7-8-14-26(24)39-29)36-27(37)19-25(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-18,25H,19H2,(H,35,38)(H,36,37)
• InChI Key： DCBLZXMTYXWHHF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C1=C(C2C=CC=CC=2O1)NC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 544.16099171g/mol
• Monoisotopic Mass: 544.16099171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide

Introduction to 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide (CAS No. 888461-42-5)

The compound 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide, identified by its CAS number 888461-42-5, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a benzofuran core appended with a diphenylpropanamide and a trifluoromethoxy-substituted phenyl group, has garnered attention due to its potential pharmacological applications. The presence of multiple aromatic and heterocyclic moieties suggests a high degree of structural complexity, which often correlates with unique biological activities.

Recent studies in the domain of drug discovery have highlighted the importance of benzofuran derivatives in developing novel therapeutic agents. The benzofuran scaffold, characterized by its fused benzene and furan rings, is known for its versatility in medicinal chemistry. It serves as a privileged structure in many bioactive molecules, exhibiting diverse biological functions ranging from anti-inflammatory to anticancer properties. The specific substitution pattern in 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide enhances its potential by introducing functionalities that can modulate receptor interactions and metabolic stability.

The diphenylpropanamide moiety at the C-3 position of the benzofuran ring is particularly noteworthy. Amide groups are well-documented for their role in drug design due to their ability to form hydrogen bonds, which can improve binding affinity and selectivity. The diphenyl substitution further extends the hydrophobicity and steric bulk of the amide, potentially influencing its solubility and pharmacokinetic properties. This structural feature aligns with current trends in medicinal chemistry, where optimizing physicochemical properties is crucial for drug candidate success.

Moreover, the trifluoromethoxy group at the C-4 position of the phenyl ring introduces fluorine atoms, which are widely used in pharmaceuticals to enhance metabolic stability and binding interactions. Fluoro substitution can alter electronic properties, leading to increased lipophilicity and improved bioavailability. The combination of these substituents in 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide suggests a molecule designed for optimal pharmacological performance.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. The structural features of 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide make it a promising candidate for such applications. For instance, the benzofuran core could interact with nuclear receptors or enzyme active sites, while the amide and phenyl groups could modulate surface interactions with target proteins. This dual-mode interaction could lead to enhanced therapeutic efficacy compared to single-target agents.

In vitro studies have begun to explore the biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. The trifluoromethoxy group appears to play a critical role in these interactions by enhancing binding affinity through halogen bonding or dipole interactions. Additionally, the diphenylpropanamide moiety may contribute to selective targeting by occupying specific binding pockets on biological macromolecules.

The synthesis of 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include Friedel-Crafts acylation to introduce the benzofuran core, nucleophilic substitution to incorporate the trifluoromethoxy group, and amide bond formation between the diphenylpropanoyl chloride and an appropriate amine derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization.

The pharmacokinetic profile of this compound is another critical aspect under investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be carefully evaluated before advancing into clinical trials. Computational modeling techniques are increasingly used to predict these properties based on molecular structure, saving time and resources in early-stage drug development.

Future directions for research on 3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide include exploring its mechanism of action at a molecular level and identifying potential side effects or toxicities. Structure-based drug design approaches can be employed to refine the molecule further by substituting or modifying specific functional groups based on experimental data.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable scaffold for developing new analogs with tailored properties for different therapeutic indications. The structural motifs present in 888461-42-5 may inspire novel drug candidates targeting other diseases or conditions where similar molecular features are desired.

In conclusion,3-(3,3-diphenylpropanamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide (CAS No. 888461-42-5) represents a promising entity in medicinal chemistry with potential therapeutic benefits across multiple disease areas. Its unique structural features make it an attractive candidate for further investigation into biological activity and pharmacokinetics.